![molecular formula C11H9NO5 B1620588 2-(3-Carboxyprop-2-enoylamino)benzoic acid CAS No. 62530-49-8](/img/structure/B1620588.png)
2-(3-Carboxyprop-2-enoylamino)benzoic acid
Overview
Description
2-(3-Carboxyprop-2-enoylamino)benzoic acid, commonly known as CPBA, is a compound used in the field of research and industry. It belongs to the category of carboxylic acids . The molecular formula of this compound is C11H9NO5 and it has a molecular weight of 235.198 .
Molecular Structure Analysis
The molecular structure of 2-(3-Carboxyprop-2-enoylamino)benzoic acid is represented by the formula C11H9NO5 . This indicates that the molecule consists of 11 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 5 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(3-Carboxyprop-2-enoylamino)benzoic acid include a molecular weight of 235.198 . Unfortunately, specific details such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Synthesis and Biological Evaluation
One pivotal study discusses the synthesis, biological evaluation, and structure-activity relationships of 2-[2-(benzoylamino)benzoylamino]benzoic acid analogues as inhibitors of adenovirus replication. This research found that certain structural modifications of the compound resulted in potent inhibitors with low cell toxicity, highlighting its potential as an antiviral agent (Öberg et al., 2012).
Chemical Properties and Uses
Another aspect of research focuses on the chemical properties and uses of benzoic acid derivatives. A comprehensive review details the natural occurrence of benzoic acid and its derivatives in foods, their use as preservatives and flavoring agents, and discusses their metabolism and potential health implications. This broader context helps in understanding the widespread applications and safety considerations of compounds like 2-(3-Carboxyprop-2-enoylamino)benzoic acid in food and pharmaceutical industries (del Olmo et al., 2017).
Biosynthesis and Metabolic Pathways
Research into the biosynthesis of benzoic acid in plants and bacteria offers insights into the natural pathways that produce benzoyl and benzyl groups, which are key structural elements in many natural products. This understanding can inform the synthesis of bioactive compounds and the engineering of biosynthetic pathways for industrial applications (Hertweck et al., 2001).
Material Science and Coordination Chemistry
In the field of material science and coordination chemistry, studies on lanthanide-based coordination polymers assembled from derivatives of benzoic acid, including 3,5-dihydroxy benzoic acid, have been conducted. These studies explore the syntheses, crystal structures, and photophysical properties of these polymers, demonstrating their potential applications in luminescence and as materials for various technological applications (Sivakumar et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-[[(E)-3-carboxyprop-2-enoyl]amino]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO5/c13-9(5-6-10(14)15)12-8-4-2-1-3-7(8)11(16)17/h1-6H,(H,12,13)(H,14,15)(H,16,17)/b6-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRJVIZCSCVUXBG-AATRIKPKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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